4-Nitroindan-1-one

• IUPAC Name: 4-nitro-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H7NO3/c11-9-5-4-6-7(9)2-1-3-8(6)10(12)13/h1-3H,4-5H2
• InChI Key: QIIWEVWPOBNGLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C9H7NO3
• DSSTOX Substance ID: DTXSID90179370
• Molecular Weight: 177.16 g/mol
• CAS RN: 24623-25-4

Description

Synthesis Analysis

The synthesis of compounds related to 4-Nitroindan-1-one involves various chemical pathways and methodologies. For instance, the synthesis of coordination compounds of 4-hydroxy-3-nitro-2H-chromen-2-one, which shares a nitro functional group with this compound, was achieved using Cu(II) and Zn(II) salts in basic media, indicating the potential for metal-assisted synthesis pathways for related compounds . Similarly, the synthesis of 4-nitrosophenyl-1,4-dihydropyridines, which are derived from nitro compounds, utilized the classical Hantzsch 1,4-dihydropyridine synthesis followed by reduction and oxidation steps . The one-pot nitro-Mannich/lactamization cascade method was employed for the synthesis of 1,3,5-trisubstituted 4-nitropyrrolidin-2-ones, demonstrating a broad scope and high diastereoselectivity . Additionally, the synthesis of N1-3-{(4-Substituted aryl-3-chloro-2-oxo-azetidine)-iminocarbamyl}-propyl-6-nitroindazole derivatives involved conventional methods and characterization by various spectroscopic techniques .

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been elucidated using various analytical techniques. For example, 4-nitrobenzylphosphonic acid was structurally characterized by vibrational spectroscopy and single-crystal X-ray diffraction, revealing the formation of helical chains and intermolecular interactions within the crystal lattice . The structure of (4R)-4-hydroxy-1-nitroso-l-proline, a cyclic hydroxy-N-nitrosoacid, was determined to have classical intermolecular O–H⋯O hydrogen bonds forming chains and sheets, with ab initio calculations providing insights into the conformational changes upon nitrosation .

Chemical Reactions Analysis

The chemical reactivity of nitro compounds, including those structurally related to this compound, involves various reactions. The Michael addition of primary aliphatic nitro compounds to alpha,beta-unsaturated enones in aqueous media allows for the one-pot synthesis of diverse functionalized molecules such as 1,4-diketones and hydroxytetrahydrofurans . This indicates that nitro compounds can participate in nucleophilic addition reactions under eco-friendly conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of nitro compounds are influenced by their molecular structure and intermolecular interactions. The cohesive energy of 4-nitrobenzylphosphonic acid, as calculated from its crystal structure, was found to be significant, suggesting strong electrostatic interactions contributing to lattice stability . The study of 1-Animo-2-Hydroxy-6-Nitroindane, a compound related to this compound, involved the optimization of synthesis steps such as nitration and epoxidation, with the final product's structure confirmed by NMR and IR spectroscopy . This highlights the importance of optimizing reaction conditions to improve yields and purity of nitro compounds.

Scientific Research Applications

Synthesis and Intermediates

4-Nitroindan-1-one has been investigated in the context of synthetic chemistry, particularly as an intermediate in the production of various compounds. For instance, its role in the synthesis of 1-Amino-2-Hydroxy-6-Nitroindane, which has applications in drug and pesticide intermediates, has been studied. The synthesis process involves multiple steps including nitration, reduction, dehydration, epoxidation, and amination, with a focus on improving the yield and purity of the final product (He Chu-hua, 2010).

Environmental Impact and Toxicity

The environmental impact of nitrophenols, including this compound, has been a subject of study, particularly in relation to their effects on aquatic systems and methanogenic systems. Research has shown that these compounds, widely used in industries such as explosives, pharmaceuticals, and pesticides, can have toxic effects on methanogenic systems, which are crucial for waste treatment and energy production (Mohammad R. Haghighi Podeh, S. Bhattacharya, M. Qu, 1995).

Electrochemical Detection and Analysis

Electrochemical methods have been developed for the detection and analysis of this compound. Techniques like direct current tast polarography and differential pulse polarography have been used for its determination. Such methods are crucial for monitoring the presence of this compound in environmental samples, particularly in drinking and river water (Vendula Němcová, V. Vyskočil, J. Barek, 2015).

Protecting Group in Chemical Synthesis

This compound derivatives, such as 2-Acetyl-4-nitroindane-1,3-dione, have been used as protecting groups for primary amines in chemical synthesis. This application is significant in the solid-phase synthesis of peptides and other complex molecules, indicating the versatility of this compound in synthetic chemistry (B. Kellam, B. Bycroft, W. Chan, S. R. Chhabra, 1998).

Safety and Hazards

The safety information for 4-Nitroindan-1-one includes the following precautionary statements: Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Mechanism of Action

Target of Action

The compound is a small molecule and belongs to the class of organic compounds known as indenes and isoindenes . These compounds contain an indene moiety, which consists of a cyclopentadiene fused to a benzene ring .

Biochemical Pathways

It is known that 1-indanone derivatives, to which 4-nitroindan-1-one belongs, have a broad range of biological activity . They are potent antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer compounds . They can also be used in the treatment of neurodegenerative diseases .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .

Result of Action

1-indanone derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the compound is a solid at ambient temperature , suggesting that it may be stable under a variety of conditions.

Synthesis routes and methods I

Procedure details

To a 0° C. solution of indanone (1.1 mL, 9.16 mmol, 1.0 equiv) in concentrated H2SO4 (9 mL) was added KNO3 (926 mg, 9.16 mmol, 1.0 equiv) as a solid in several portions over 5 min. After stirring for 1 h, the reaction mixture was poured onto ice. The aqueous suspension was extracted with EtOAC (3×30 mL), and the combined organic layers were washed with brine, dried over sodium sulfate, and concentrated in vacuo. Purification by silica gel chromatography (20%-50% EtOAc/Hexanes) provided the desired compound as a yellow solid (288 mg, 18%).

Synthesis routes and methods II

Procedure details

A suspension of chromium(VI) oxide (36.7 g, 367.7 mmol) in acetic acid (400 mL) was added slowly to a solution of 4-nitroindane (20 g, 122.6 mmol) in glacial acetic acid (500 mL). Extra acetic acid (200 mL) was used to transfer all the chromium(VI)oxide. The reaction was stirred vigorously at room temperature for about 5 hours and was then quenched with water (200 mL). Most of the acetic acid was removed under high vacuum and the crude product was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium bicarbonate, dried (Na2SO4), filtered and concentrated. The residue was purified by flash chromatography on silica gel using first hexane/ethyl acetate (20:1) as eluent to remove unreacted starting material and then hexane/ethyl acetate (10:1) to provide the desired product. MS (ESI): m/z 176 (M−H)−.